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Compound of Interest

Compound Name: 4-Chloromorpholine

Cat. No.: B1360140 Get Quote

An In-Depth Technical Guide to 4-Chloromorpholine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-chloromorpholine, a

heterocyclic compound of significant interest in organic synthesis and medicinal chemistry. This

document details its chemical and physical properties, experimental protocols for its synthesis

and application, and its role as a key intermediate in the development of pharmacologically

active molecules.

Core Chemical and Physical Properties
4-Chloromorpholine, with the chemical formula C₄H₈ClNO, is a derivative of morpholine

where the hydrogen atom on the nitrogen is replaced by a chlorine atom.[1] This substitution

significantly influences its reactivity, making it a valuable reagent in various chemical

transformations. The presence of the ether oxygen within the morpholine ring withdraws

electron density from the nitrogen, making it less nucleophilic and less basic than similar

secondary amines like piperidine.[2] For this reason, it readily forms a stable chloramine.[2]

Physicochemical Data
The quantitative properties of 4-chloromorpholine are summarized in the table below,

providing a consolidated reference for laboratory and research applications.
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Property Value Source(s)

Molecular Formula C₄H₈ClNO [1]

Molecular Weight 121.57 g/mol

Appearance Colorless to pale yellow liquid

Odor Amine-like

Boiling Point 161.2 °C at 760 mmHg

40.5-44.0 °C at 12 Torr

Density 1.21 g/cm³

1.58 g/cm³ at 25 °C

Flash Point 51.3 °C

Solubility

Soluble in water, diethyl ether,

trifluoroacetic acid, carbon

tetrachloride

pKa (predicted) -3.57 ± 0.20

Synthesis and Applications
4-Chloromorpholine serves as a crucial intermediate in the synthesis of pharmaceuticals and

agrochemicals.[3] Its unique reactivity, owing to the chlorine atom, is leveraged in reactions

such as nucleophilic substitutions to build more complex molecular architectures.[3]

Role in Drug Discovery
The morpholine ring is a privileged pharmacophore in medicinal chemistry, appearing in

numerous approved drugs, including the antibiotic linezolid and the anticancer agent gefitinib.

[2][4] The incorporation of a morpholine moiety can enhance the potency of a molecule and

modulate its pharmacokinetic properties.[4] 4-Chloromorpholine provides a reactive handle to

introduce this valuable scaffold into target molecules. For instance, it is a building block in the

synthesis of quinoline derivatives, which are investigated for their anticancer, antibacterial,

antifungal, and antiparasitic properties.[3]
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Experimental Protocols
Detailed methodologies for the synthesis and application of chloromorpholine derivatives are

essential for reproducible research. The following sections provide an overview of relevant

experimental procedures.

Synthesis of 4-Chloromorpholine via Continuous Flow
The synthesis of N-chloramines like 4-chloromorpholine can be hazardous due to their

instability.[5] A continuous flow approach offers a safer and more efficient method by generating

and immediately using the reactive intermediate.[5]

Methodology:

A biphasic solution of morpholine in an organic solvent (e.g., toluene at 0.9 M) and an aqueous

solution of sodium hypochlorite (0.9 M) are pumped simultaneously into a meso-scale tubular

reactor.[5] The reactor is equipped with static mixers to ensure efficient mixing between the two

phases.[5] The reaction is typically rapid, with a residence time of approximately 2.9 minutes

being sufficient for high conversion.[5] This method avoids the isolation and handling of the

potentially unstable N-chloramine.[5]

Continuous flow synthesis of 4-Chloromorpholine.

Application in Pharmaceutical Synthesis: N-(7-chloro-4-
morpholinoquinolin-2-yl)benzamide
This three-step protocol illustrates the use of morpholine in the synthesis of a complex,

biologically relevant quinoline derivative.

Step 1: N-Oxidation of 4,7-Dichloroquinoline 4,7-dichloroquinoline is dissolved in chloroform.

m-Chloroperbenzoic acid (m-CPBA) is added gradually, and the mixture is stirred for 5 hours at

room temperature. The reaction mixture is then neutralized, and the organic phase is extracted

to yield 4,7-dichloroquinoline 1-oxide.[3]

Step 2: C2-Amide Formation The resulting N-oxide is reacted with benzonitrile in the presence

of concentrated sulfuric acid and dichloromethane at 70°C for 24 hours. This step

functionalizes the C2 position of the quinoline ring, forming an amide.[3]
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Step 3: C4 SNAr Amination with Morpholine The product from step 2 is mixed with morpholine

and potassium carbonate (K₂CO₃) in dimethylformamide (DMF).[3] The mixture is heated to

120°C for 24 hours.[3] In this nucleophilic aromatic substitution (SNAr) reaction, the morpholine

displaces the chlorine atom at the C4 position to yield the final product, N-(7-chloro-4-

morpholinoquinolin-2-yl)benzamide.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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